molecular formula C13H12N2O B8374169 Benzyl-2-pyridylketoxime

Benzyl-2-pyridylketoxime

Cat. No.: B8374169
M. Wt: 212.25 g/mol
InChI Key: ZSDCJAAWFIYQSR-UHFFFAOYSA-N
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Description

Benzyl-2-pyridylketoxime is a useful research compound. Its molecular formula is C13H12N2O and its molecular weight is 212.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H12N2O

Molecular Weight

212.25 g/mol

IUPAC Name

N-(2-phenyl-1-pyridin-2-ylethylidene)hydroxylamine

InChI

InChI=1S/C13H12N2O/c16-15-13(12-8-4-5-9-14-12)10-11-6-2-1-3-7-11/h1-9,16H,10H2

InChI Key

ZSDCJAAWFIYQSR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC(=NO)C2=CC=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

This compound was prepared by suitable modification of the procedures described by Niemers and Hiltman, Synthesis, 1976, 593 as follows. To a solution of 1-(2-pyridinyl)-2-phenylethanone (Case and Buttle, J. Org. Chem., 1961, 26, 4415) (49.05 g, 0.249 mol) in 95% ethanol (400 ml) was added a solution of hydroxylamine hydrochloride (51.91 g, 0.747 mol) in 10% sodium hydroxide (200 ml). The solution was heated to reflux under nitrogen for 1.25 hours, and stirred at room temperature for 48 hours. The majority of the solvent was removed and the residue was added to water (500 ml). The aqueous solution was extracted with ether (1×1000 ml, and 3×250 ml). The combined ether extracts were washed with saturated NaCl and dried over MgSO4. Removal of solvent gave 55.61 g of the crude product as a brown solid. The above solid was dissolved in cyclohexane (400 ml) and ether (500 ml) and filtered while hot. The filtrate was concentrated to a volume of 500 ml and cooled to room temperature. The solid which formed was isolated by filtration to yield 20.77 g of 1-(2-pyridinyl)-2-phenylethanone oxime; mp 151°-153° C.
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51.91 g
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200 mL
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